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Introduction

BML-264, also known as N-(p-amylcinnamoyl) anthranilic acid (ACA), is a versatile
pharmacological tool with a complex profile of activity. Initially identified as a broad-spectrum
inhibitor of phospholipase A2 (PLA2), subsequent research has revealed its direct modulatory
effects on several types of ion channels.[1][2][3] This makes BML-264 a valuable compound for
studying cellular signaling pathways where both PLA2 and specific ion channels are implicated.
In the field of electrophysiology, BML-264 is particularly useful for investigating the roles of
Transient Receptor Potential (TRP) channels, Calcium-Activated Chloride Channels (CaCCs),
and TWIK-related potassium (TREK) channels.

These application notes provide detailed protocols for utilizing BML-264 in patch-clamp
electrophysiology studies to characterize its effects on these key ion channel families.

Molecular Profile of BML-264

BML-264/ACA has been demonstrated to interact with several distinct molecular targets. Its
utility in research stems from its ability to inhibit PLA2 and directly modulate various ion
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channels, allowing for the dissection of complex signaling cascades.

Key Targets:

Phospholipase A2 (PLA2): A broad-spectrum inhibitor.[1][2]

TRP Channels: A known blocker of several TRP channel subtypes, including TRPM2,
TRPC6, and TRPMS, likely through direct interaction.[1][2][4]

Calcium-Activated Chloride Channels (CaCCs): An effective reversible inhibitor.[5]

TREK-1 Channels: Reported to be an agonist for these two-pore domain potassium
channels.[6]

Quantitative Data Summary

The following tables summarize the quantitative data regarding the effects of BML-264 on
various ion channels as determined by patch-clamp electrophysiology and calcium imaging
studies.
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Target Key

Cell Type Method Value Reference
Channel Parameter
Calcium
Imaging
TRPM2 HEK?293 cells IC50 1.7 uM [4]
(H202-
induced)
Concentratio
Whole-Cell n for
TRPM2 HEK293 cells 20 pM [4]
Patch-Clamp complete
block
Pig cardiac
CaCC ) Whole-Cell
ventricular IC50 4.2 uM [5]
(ICI(Ca)) Patch-Clamp
myocytes
Pig cardiac Hill
CaCC _ Whole-Cell o
ventricular Coefficient 1.1 [5]
(ICl(Ca)) Patch-Clamp
myocytes (nH)

Signaling Pathways and Mechanisms

BML-264 can be used to investigate multiple signaling pathways. Its dual action as a PLA2
inhibitor and a direct ion channel modulator allows researchers to probe the interplay between
lipid signaling and ion channel function.

Inhibition of PLA2 and Downstream Signhaling

BML-264 blocks the release of arachidonic acid by inhibiting PLA2. This can be used to study
the downstream effects of arachidonic acid metabolism on cellular processes, including ion
channel modulation.
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BML-264 inhibits the PLA2 signaling pathway.

Direct Modulation of lon Channels

BML-264 can also directly interact with and block the pores of certain ion channels, such as
TRPM2 and CaCCs, independent of its effects on PLA2.[5] This allows for the study of the
physiological roles of these channels.
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Direct inhibitory action of BML-264 on ion channels.

Experimental Protocols

The following are detailed protocols for using BML-264 in whole-cell patch-clamp experiments
to study TRP channels and CaCCs.

General Stock Solution Preparation

Caution: BML-264 solutions may be unstable. It is recommended to prepare fresh stock
solutions for each experiment or use small, pre-packaged aliquots.

e Reagent: BML-264 / N-(p-amylcinnamoyl) anthranilic acid

e Solvent: Dimethyl sulfoxide (DMSO)

e Procedure:
o Prepare a 10 mM or 20 mM stock solution of BML-264 in 100% DMSO.
o Vortex thoroughly to ensure complete dissolution.
o Store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

» Final Dilution: On the day of the experiment, dilute the stock solution into the external
recording solution to the desired final concentration (e.g., 1-50 uM). The final concentration
of DMSO should be kept below 0.1% to minimize solvent effects on the cells.

Protocol for Studying TRPM2 Channel Inhibition

This protocol is adapted from studies on HEK293 cells heterologously expressing human
TRPM2.[4]

Experimental Workflow:
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Workflow for TRPM2 patch-clamp experiment.
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Solutions:

 Internal (Pipette) Solution (in mM):

o 140 Cs-glutamate

8 NaCl

[e]

[e]

1 MgCl2

10 HEPES

(¢]

[¢]

0.2 ADP-ribose (ADPR) to activate TRPM2

[¢]

Adjust pH to 7.2 with CsOH

o External (Bath) Solution (in mM):

140 NacCl

o

5 KClI

[¢]

2 CaCl2

[¢]

[e]

1 MgCl2

10 HEPES

o

10 Glucose

[¢]

[¢]

Adjust pH to 7.4 with NaOH

Electrophysiological Recording:

e Culture HEK293 cells expressing the TRPM2 channel on glass coverslips.

o Transfer a coverslip to the recording chamber on the microscope stage and perfuse with the
external solution.
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» Prepare patch pipettes from borosilicate glass capillaries, with a resistance of 3-5 MQ when
filled with the internal solution.

e Approach a cell and form a giga-ohm seal (>1 GQ).
e Rupture the membrane to achieve the whole-cell configuration.
o Clamp the cell at a holding potential of -60 mV.

e Apply a voltage ramp protocol (e.g., from -100 mV to +100 mV over 500 ms) to elicit TRPM2
currents. The presence of ADPR in the pipette will lead to the gradual activation of the
current.

e Once a stable baseline current is established, perfuse the cell with the external solution
containing the desired concentration of BML-264 (e.g., 20 uM).

e Record the inhibition of the TRPM2 current.

 To test for reversibility, wash out the BML-264 by perfusing with the standard external
solution and observe the recovery of the current.

Protocol for Studying CaCC Inhibition

This protocol is based on the investigation of BML-264's effects on CaCCs in cardiac
ventricular myocytes.[5]

Solutions:
« Internal (Pipette) Solution (in mM):

o 110 CsCI

o

5 MgATP

5 EGTA

[¢]

10 HEPES

o

[e]

Sufficient CaCl2 to achieve a desired free [Ca2+]i (e.g., 200 nM) to activate CaCCs.
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o Adjust pH to 7.2 with CsOH.

o External (Bath) Solution (in mM):

135 NacCl

[e]

5 CsCl

(¢]

1.8 CaCl2

[¢]

o

1 MgCI2

10 HEPES

[e]

10 Glucose

o

[¢]

Adjust pH to 7.4 with NaOH.

Electrophysiological Recording:

Isolate cardiac ventricular myocytes using established enzymatic digestion protocols.
Allow cells to adhere to the bottom of the recording chamber.
Establish a whole-cell patch-clamp configuration as described in section 4.2.

Hold the cell at -50 mV. To elicit the Ca2+-activated chloride current (ICI(Ca)), apply
depolarizing voltage steps (e.g., to +40 mV for 300 ms) to activate L-type Ca2+ channels,
which will in turn activate CaCCs.

Alternatively, directly activate CaCCs with a defined intracellular free Ca2+ concentration via
the patch pipette.

Once a stable baseline ICI(Ca) is recorded, apply BML-264 via the perfusion system at
various concentrations (e.g., 1 uM, 5 uM, 10 pM, 50 uM) to determine a dose-response
relationship.

Record the degree of inhibition at each concentration.
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e Perform a washout step to confirm the reversibility of the block.

Conclusion

BML-264 is a multi-target compound that serves as a valuable tool for investigating the
complex interplay between PLA2 signaling and the activity of several key ion channels. Its
inhibitory effects on TRPM2 and CaCCs, along with its reported agonistic activity on TREK-1,
make it suitable for a wide range of electrophysiological studies. The protocols outlined in these
application notes provide a foundation for researchers to explore the effects of BML-264 on
cellular excitability and signaling in various physiological and pathophysiological contexts.
Careful experimental design, including appropriate controls for its dual-target nature, will
enable robust and insightful conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(p-amylcinnamoyl) Anthranilic Acid | Phospholipase A2 | TargetMol [targetmol.com]

2. researchgate.net [researchgate.net]

3. N-(p-Amylcinnamoyl)anthranilic acid | C21H23NO3 | CID 5353376 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 4. Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. Inhibition of the calcium-activated chloride current in cardiac ventricular myocytes by N-(p-
amylcinnamoyl)anthranilic acid (ACA) - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for BML-264 in Patch-
Clamp Electrophysiology]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-
bml-264-in-patch-clamp-electrophysiology]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15604659?utm_src=pdf-custom-synthesis#bc-rfq
https://www.targetmol.com/compound/n-%28p-amylcinnamoyl%29%20anthranilic%20acid
https://www.researchgate.net/publication/6383869_N-p-Amylcinnamoylanthranilic_Acid_ACA_A_Phospholipase_A2_Inhibitor_and_TRP_Channel_Blocker
https://pubchem.ncbi.nlm.nih.gov/compound/N-_p-Amylcinnamoyl_anthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-_p-Amylcinnamoyl_anthranilic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751561/
https://pubmed.ncbi.nlm.nih.gov/20971070/
https://pubmed.ncbi.nlm.nih.gov/20971070/
https://www.medchemexpress.com/bml264.html?locale=ko-KR
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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